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Compound of Interest

Compound Name: 1-Bromobut-1-ene

Cat. No.: B1632750

This document provides comprehensive safety protocols and logistical guidance for the
handling and disposal of 1-Bromobut-1-ene (CAS: 31844-98-1). The procedures outlined are
designed for researchers, scientists, and drug development professionals to ensure personal
safety and regulatory compliance in a laboratory setting.

Chemical Properties and Hazards

1-Bromobut-1-ene is a highly flammable liquid and vapor that requires careful handling due to
its potential health hazards.[1] While specific toxicity data for 1-Bromobut-1-ene is limited, the
hazards of its isomer, (12)-1-bromobut-1-ene, and the related compound 1-bromobutane
suggest that it should be treated as a hazardous substance. The primary hazards include skin
irritation, serious eye damage, and potential respiratory irritation.

Table 1: Physical and Chemical Properties of 1-Bromobut-1-ene
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Property Value Source(s)
Molecular Formula CaH7Br [2]
Molecular Weight 135.00 g/mol [2]
CAS Number 31844-98-1 [21[3]
Appearance Liquid
Boiling Point Data not available

Data not available (Note:
Flash Point Isomer (12)-1-bromobut-1-ene

is highly flammable, H225)
Solubility Data not available

Table 2: Hazard Summary

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromobut-1-ene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromobut-1-ene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromobut-1-ene
https://www.xixisys.com/substances/31844-98-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Type Description Source(s)

Highly flammable liquid and
Physical Hazard vapor.[1] Vapors may form

explosive mixtures with air.[4]

Skin Contact Causes skin irritation.[1]

May cause serious eye
Eye Contact o
irritation or damage.[1]

May cause respiratory
Inhalation irritation.[1] May be harmful if
inhaled.[1]

The related compound 1-
bromobutane is suspected of

Other Potential Hazards causing cancer and may
damage fertility or the unborn
child.[5]

) Toxic to aquatic life with long
Environmental Hazard ]
lasting effects.[1]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is mandatory to minimize exposure and ensure
safety.

Preparation and Engineering Controls

o Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific
to the planned experiment.

o Ventilation: All handling, transfers, and manipulations of 1-Bromobut-1-ene must be
performed inside a certified chemical fume hood to minimize vapor inhalation.[6]

« Ignition Sources: Ensure the work area is free of ignition sources such as open flames, hot
surfaces, and sparks.[1][4] Use only explosion-proof equipment.[4]
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« Static Control: All equipment used when handling the product must be grounded and bonded
to prevent the buildup of electrostatic charge.[4][7]

e Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate fire
extinguisher (dry chemical, carbon dioxide, or alcohol-resistant foam) are readily accessible.

[3]

Required Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against chemical exposure.[1] The following equipment
must be worn at all times when handling 1-Bromobut-1-ene.

Table 3: Recommended Personal Protective Equipment (PPE)
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Rationale and

Body Part PPE Recommendation o
Specifications

Chemical safety goggles

conforming to EN 166 (EU) or To protect against chemical

ANSI/ISEA Z87.1 standards. A splashes and vapors that can
Eyes/Face ) ) )

face shield should be worn if cause serious eye damage.[8]

there is a significant risk of [9][10]

splashing.

Chemical-resistant, impervious  To prevent direct skin contact,

gloves (e.g., Nitrile rubber, which can cause irritation.[8]
Hands Butyl rubber).[9][10] Gloves Use proper glove removal

must be inspected for tears or technique to avoid

holes before each use. contaminating skin.[8]

A flame-retardant lab coat and

appropriate protective clothing.  To protect skin from accidental
Body An acid-resistant apron may be splashes and contamination.

required for larger quantities.
[10]

[11]

Respiratory

Respiratory protection is
necessary if engineering
controls are insufficient or
during emergency situations.
Use a full-face respirator with
multi-purpose combination
(US) or type ABEK (EN 14387)

respirator cartridges.[1][8]

To prevent inhalation of
vapors, which may cause

respiratory irritation.[1]

Handling Procedure

o Pre-Transfer: Before transferring from the primary container, ensure the receiving vessel is

properly labeled, grounded, and located within the fume hood.

o Transfer: Use spark-proof tools for all transfers.[4] Dispense the liquid carefully to avoid

splashing and aerosol generation.
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o Container Management: Keep containers tightly closed when not in use to prevent the
escape of flammable vapors.

» Post-Handling: After use, wash hands and face thoroughly. Immediately change any
contaminated clothing.

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[3]

» Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with
soap and plenty of water. Consult a physician if irritation occurs.[1][3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[1][3][8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[3]

Disposal Plan: Waste Management Protocol

Proper disposal of 1-Bromobut-1-ene and associated contaminated materials is crucial to
prevent environmental harm and ensure regulatory compliance.[1]

Waste Segregation and Collection

e Hazardous Waste: 1-Bromobut-1-ene is considered hazardous waste. It must not be mixed
with other waste streams.

» Containers: Collect all waste, including contaminated consumables (e.g., gloves, absorbent
pads), in a designated, properly labeled, and sealed hazardous waste container. The
container must be compatible with the chemical.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.xixisys.com/substances/31844-98-1
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://www.xixisys.com/substances/31844-98-1
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://www.xixisys.com/substances/31844-98-1
https://dept.harpercollege.edu/chemistry/sds/1-bromobutane.pdf
https://www.xixisys.com/substances/31844-98-1
https://www.benchchem.com/product/b1632750?utm_src=pdf-body
https://dept.harpercollege.edu/chemistry/msds/Bromobutane%201-%20.pdf
https://www.benchchem.com/product/b1632750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Original Containers: Whenever possible, leave the chemical in its original container for
disposal. Handle uncleaned empty containers as you would the product itself.

Spill Management

Evacuate: In case of a spill, evacuate non-essential personnel from the area.[1]

Control Vapors: Remove all sources of ignition.[1][3] A vapor-suppressing foam may be used
to reduce vapors.[7]

Containment: Prevent the spill from entering drains or waterways.[3] Cover drains if
necessary.

Absorption: Absorb the spill with a non-combustible, inert absorbent material such as dry
earth, sand, or a commercial sorbent.[7]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a
suitable, closed container for disposal.[7]

Decontamination: Ventilate the affected area and clean it thoroughly.

Final Disposal Procedure

Professional Disposal: All waste containing 1-Bromobut-1-ene must be disposed of by a
licensed professional waste disposal service.[1]

Method: The recommended disposal method is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[1][8]

Regulations: Adhere to all federal, state, and local environmental regulations regarding
hazardous waste disposal.[1][8] Avoid release to the environment.[1][3]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-

Bromobut-1-ene.
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Caption: Workflow for safe handling and disposal of 1-Bromobut-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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